4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-chloro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-2-3-9(6-13(8)16)12-7-10(15)4-5-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: QMQMVFKJVPMDAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=CC(=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID30690312
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261908-11-5

Description

4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% (4-CMBPA) is an organic compound belonging to the family of aromatic compounds known as benzoic acids. It is an important intermediate used in the synthesis of various organic compounds. 4-CMBPA is widely used in the pharmaceutical and agrochemical industries, and its properties have been extensively studied in recent years.

Scientific Research Applications

4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a starting material in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of various polymers and as a catalyst in organic reactions. In addition, 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% has been used in the synthesis of various metal complexes, which have potential applications in catalysis and drug delivery.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% is not fully understood. However, it is known that the presence of a chlorine atom in the aromatic ring of the 4-methylphenyl group increases the reactivity of the compound. This increased reactivity allows the compound to interact with other molecules, such as metal complexes, and to catalyze various organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% are not well understood. However, studies have shown that the compound has significant effects on the activity of certain enzymes and proteins, as well as on the growth of certain bacteria. For example, 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% has been shown to inhibit the growth of Escherichia coli, a type of bacteria that is commonly found in the human gut.
Advantages and Limitations for Laboratory Experiments
4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive, readily available, and relatively stable. Additionally, it is relatively non-toxic and has low environmental impact. However, it can be difficult to control the reaction conditions when using 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95%, which can lead to the formation of byproducts.

Future Directions

There are a number of potential future directions for 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% research. These include further exploration of its mechanism of action, its effects on various biochemical and physiological processes, and its potential applications in drug delivery and catalysis. Additionally, further research could be done to explore the potential of 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% as a starting material for the synthesis of other organic compounds.

Synthesis Methods

4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% can be synthesized using a variety of methods, including direct substitution, Friedel-Crafts acylation, and the Williamson ether synthesis. The most common method is the direct substitution of chlorine atoms into the aromatic ring of the 4-methylphenyl group. This is done by reacting 4-methylphenylbenzoic acid with a chlorinating agent, such as phosphorus pentachloride, in an inert solvent. This reaction produces 4-Chloro-2-(3-chloro-4-methylphenyl)benzoic acid, 95% as the major product, with some byproducts.